Cas no 2142293-70-5 (4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol)

• Product Name: 4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol
• CAS No: 2142293-70-5
• MF: C₈H₁₃F₂NO
• MW: 177.191729307175
• CID: 6090775
• PubChem ID: 165787058
• Update Time: 2025-10-20

4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol
• 4-[(2,2-difluorocyclopropyl)methyl]pyrrolidin-3-ol
• EN300-1623860
• 2142293-70-5

• Inchi： 1S/C8H13F2NO/c9-8(10)2-6(8)1-5-3-11-4-7(5)12/h5-7,11-12H,1-4H2
• InChI Key： NHAOLVUMKLMQAT-UHFFFAOYSA-N
• SMILES： FC1(CC1CC1CNCC1O)F

Computed Properties

• Exact Mass: 177.09652036g/mol
• Monoisotopic Mass: 177.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol

Introduction to 4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol (CAS No. 2142293-70-5) in Modern Chemical and Pharmaceutical Research

The compound 4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol, identified by its CAS number 2142293-70-5, represents a significant advancement in the realm of specialized organic chemistry and pharmaceutical development. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its unique chemical properties and potential applications in medicinal chemistry. The presence of both difluorocyclopropyl and pyrrolidin-3-ol moieties introduces a fascinating interplay of steric and electronic effects, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, with pyrrolidine derivatives emerging as particularly influential motifs in drug design. The structural motif of pyrrolidin-3-ol is well-documented for its ability to enhance binding affinity and metabolic stability, while the incorporation of fluorinated aliphatic groups, such as the difluorocyclopropyl moiety, further refines its pharmacokinetic profile. This combination has been strategically exploited in the synthesis of bioactive molecules targeting various therapeutic pathways.

One of the most compelling attributes of 4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol is its potential role as a key intermediate in the synthesis of pharmacologically active agents. The fluorine atoms in the difluorocyclopropyl group contribute to increased metabolic stability and lipophilicity, which are critical factors in drug efficacy. Furthermore, the pyrrolidin-3-ol scaffold provides a versatile platform for structural modifications, enabling chemists to fine-tune properties such as solubility and receptor interaction. These characteristics have positioned this compound as a valuable building block in the quest for next-generation therapeutics.

Recent studies have highlighted the significance of fluorinated cyclopropanes in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The specific arrangement of atoms in 4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol allows for selective interactions with biological targets, making it an attractive scaffold for designing molecules with enhanced therapeutic potential. Researchers have leveraged computational modeling and high-throughput screening to identify novel analogs with improved pharmacological profiles.

The synthesis of 4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the introduction of fluorine atoms into the cyclopropyl ring through palladium-catalyzed cross-coupling reactions, followed by functionalization at the pyrrolidine nitrogen to achieve the desired 3-hydroxyl substitution. These synthetic strategies not only showcase the versatility of transition metal catalysis but also underscore the importance of tailored reaction conditions in achieving high yields and purity.

The pharmacological relevance of this compound is further underscored by its potential applications in treating neurological disorders. Pyrrolidine derivatives are known to interact with neurotransmitter systems, offering a basis for developing treatments targeting conditions such as epilepsy and Alzheimer's disease. The structural features of 4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol suggest that it may modulate these systems by serving as a ligand for specific receptors or enzymes. Preliminary experimental data indicate that analogs with similar scaffolds exhibit promising activities in preclinical models.

In conclusion, 4-(2,2-difluorocyclopropyl)methylpyrrolidin-3-ol (CAS No. 2142293-70-5) stands out as a pivotal compound in contemporary chemical research. Its unique structural composition and functional attributes make it an invaluable asset for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly critical role in shaping future therapeutic strategies.